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A Note on Audience and Scope: The following technical guide addresses the core topic of the

CMD178 component for satellite communication systems. The specified audience of

"Researchers, scientists, and drug development professionals" and requirements for

"experimental protocols" and "signaling pathways" appear to be mismatched with the subject of

this electronic component. This guide will focus on the technical specifications and applications

of the CMD178 relevant to an engineering and telecommunications audience.

Introduction to CMD178
The CMD178 is a general-purpose, passive double-balanced mixer die developed by Qorvo.[1]

[2] It is designed for frequency up- and down-conversion applications, operating within the 11

to 21 GHz frequency range.[1][2] Its characteristics, such as high isolation and low conversion

loss, make it a suitable component for various high-frequency systems, including satellite

communications (Satcom), electronic warfare, and Ku-band radar.[1][3] A packaged version of

this mixer is available as the CMD178C3, which is housed in a 3x3 mm surface-mount

package.[3][4]
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The performance of the CMD178 and its packaged variant, the CMD178C3, is critical for its

integration into satellite communication systems. The key electrical performance parameters

are summarized below.

Table 1: Electrical Performance of CMD178 (Die)
Parameter Min Typ Max Units Conditions

Frequency

Range, RF &

LO

11 - 21 GHz

Frequency

Range, IF
DC - 6 GHz

Conversion

Loss
- 6 - dB F = 21 GHz

LO to RF

Isolation
- 45 - dB

LO to IF

Isolation
- 45 - dB

RF to IF

Isolation
- 26 - dB

Input P1dB - 9 - dBm

(Data

sourced from

the CMD178

datasheet,

measured at

IF = 100

MHz, LO =

+13 dBm, TA

= 25°C

unless

otherwise

noted)[2]
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Table 2: Electrical Specifications of CMD178C3
(Packaged)

Paramet
er

Min (13-
17 GHz)

Typ (13-
17 GHz)

Max (13-
17 GHz)

Min (11-
21 GHz)

Typ (11-
21 GHz)

Max (11-
21 GHz)

Units

Conversi

on Loss
- 6 8 - 7 10 dB

Noise

Figure

(SSB)

- 6 8 - 7 10 dB

LO to RF

Isolation
35 43 - 31 43 - dB

LO to IF

Isolation
33 48 - 30 38 - dB

RF to IF

Isolation
17 25 - 15 25 - dB

Input

P1dB
- 9 - - 9 - dBm

Input IP3 - 16 - - 16 - dBm

(Data

sourced

from the

CMD178

C3

datashee

t,

measure

d at IF =

100 MHz,

LO = +13

dBm, TA

= 25°C)

[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12422540/docs?utm_src=pdf-body#technical-analysis-of-cmd178-for-satellite-communications-systems
https://www.qorvo.com/products/d/da007397
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Functional Description and Application in Satellite
Communications
The CMD178 operates as a fundamental mixer, meaning the output frequency is the direct sum

or difference of the Radio Frequency (RF) and Local Oscillator (LO) input frequencies. In

satellite communications, mixers are essential components in both uplink and downlink chains.

Down-conversion: In a satellite receiver, a mixer like the CMD178 is used to down-convert

the high-frequency satellite signal (e.g., Ku-band) to a lower Intermediate Frequency (IF).

This allows for easier amplification, filtering, and demodulation of the signal.

Up-conversion: In a satellite transmitter or terminal, the CMD178 can be used to up-convert

the IF signal to the final transmission frequency.

The device's wide IF bandwidth (DC to 6 GHz) provides flexibility in system design.[1][4]

Furthermore, its high isolation between the LO, RF, and IF ports is crucial for preventing signal

leakage and interference, which can degrade system performance.[1][2] The CMD178 can also

be configured as an image reject mixer or a single sideband modulator with the use of external

hybrids and power splitters.[1][3]

Experimental Protocols and Methodologies
The provided documentation for the CMD178 does not include detailed experimental protocols

in the sense of a scientific research paper. However, the datasheets imply a standard set of RF

measurement procedures used to characterize the device. A generalized methodology for

verifying the performance of a mixer like the CMD178 would involve the following:

Test Setup: The mixer (device under test - DUT) would be placed in a test fixture on a probe

station (for the die version) or a printed circuit board (for the packaged version).

Instrumentation:

Two signal generators to provide the RF and LO input signals.

A spectrum analyzer to measure the output IF signal, including conversion loss and

isolation.
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A power meter for accurate power level measurements.

A DC power supply.

A vector network analyzer (VNA) to measure return loss (S-parameters).

Conversion Loss Measurement:

An RF signal of a known frequency and power level is applied to the RF port.

An LO signal of a specific frequency and power (e.g., +13 dBm) is applied to the LO port.

[2][4]

The power of the resulting IF signal is measured on the spectrum analyzer.

Conversion Loss (in dB) is calculated as: P_RF (in) - P_IF (out).

Isolation Measurement:

To measure LO-RF isolation, a signal is applied to the LO port, and the leakage power is

measured at the RF port with the IF port terminated.

This process is repeated for the other port combinations (LO-IF, RF-IF).

1dB Compression Point (P1dB) Measurement:

The LO signal is held constant.

The RF input power is swept from a low level upwards.

The IF output power is measured.

The P1dB is the RF input power level at which the measured IF output power deviates

from the ideal linear response by 1 dB.

Logical Workflow and System Integration
The logical workflow for integrating the CMD178 into a satellite communication system is

depicted below. This diagram illustrates the signal flow in a typical down-conversion
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application.
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Caption: Signal flow for a satellite receiver using the CMD178 for down-conversion.

This workflow illustrates how the incoming high-frequency RF signal is first amplified and

filtered before being mixed with a local oscillator signal in the CMD178. The resulting lower-

frequency IF signal is then filtered and amplified before further processing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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